5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H9BrCl2N2OS/c1-7-4-13-12(6-11(7)18)19-15(22-13)20-14(21)9-5-8(16)2-3-10(9)17/h2-6H,1H3,(H,19,20,21)
• InChI Key: YKUWXKOLGCTWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)N=C(S2)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C15H9BrCl2N2OS
• Molecular Weight: 416.1 g/mol

Description

5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has been widely used in scientific research. It is a member of the benzothiazole family of compounds and has been shown to have a number of interesting properties. In

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in DNA replication and repair. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of bacterial and cancer cells. It has also been shown to induce apoptosis in cancer cells. In addition, it has been shown to have anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide in lab experiments is its broad-spectrum antimicrobial and antitumor activity. It has also been shown to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are a number of future directions for research involving 5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide. One direction is to investigate its mechanism of action in more detail. Another direction is to explore its potential applications in the treatment of bacterial and cancer infections. Additionally, it may be interesting to investigate its anti-inflammatory activity in more detail. Finally, it may be worthwhile to explore the synthesis of analogs of this compound to improve its activity and reduce its toxicity.

Scientific Research Applications

5-bromo-2-chloro-N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)benzamide has been used in a variety of scientific research applications. It has been shown to have antimicrobial activity against a number of bacterial strains including Staphylococcus aureus and Escherichia coli. It has also been shown to have antitumor activity against a number of cancer cell lines including MCF-7 and A549.